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Compound of Interest |
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Initial searches for "R079" did not yield information on a specific chemical substance. Instead,
results consistently identify "R07.9" as an ICD-10-CM (International Classification of Diseases,
Tenth Revision, Clinical Modification) code for "Chest pain, unspecified."[1][2][3][4][5] This code
is used in healthcare settings for diagnosis and billing purposes when a patient presents with
chest pain for which a definitive cause has not been determined.

Given that "R079" does not correspond to a chemical compound, it is not possible to provide
specific disposal procedures, quantitative data, or a detailed experimental protocol related to its
chemical properties. Proper disposal of any substance is entirely dependent on its specific
chemical and physical properties, associated hazards, and regulatory requirements.

General Guidance for Proper Disposal of Laboratory
Chemicals

For researchers, scientists, and drug development professionals, it is crucial to follow
established safety protocols for the disposal of all chemical waste. The correct identification of
the chemical, typically through its name and Chemical Abstracts Service (CAS) number, is the
first and most critical step. Once the chemical is identified, its Safety Data Sheet (SDS) must be
consulted for specific handling and disposal information.
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Below is a general, step-by-step guide for the proper disposal of hazardous laboratory
chemicals. This information is based on standard laboratory safety practices and should be
adapted to comply with the specific guidelines and regulations of your institution and local
authorities.

Standard Operating Procedure for Chemical Waste
Disposal

» Waste Identification and Classification:
o Properly identify the chemical waste. Never dispose of unknown chemicals.

o Consult the Safety Data Sheet (SDS) to determine the hazards associated with the
chemical (e.g., flammable, corrosive, reactive, toxic).

o Classify the waste as hazardous or non-hazardous according to institutional and
regulatory definitions.

o Container Selection and Labeling:

o Use a container that is compatible with the chemical waste. For example, do not store
corrosive materials in metal cans.

o The container must be in good condition, with a secure, leak-proof lid.

o Label the waste container clearly with the words "Hazardous Waste," the full chemical
name(s) of the contents (no abbreviations or formulas), and the approximate percentages
of each component.

o Waste Segregation and Storage:

o Segregate incompatible waste streams to prevent dangerous reactions. For instance,
keep acids away from bases and oxidizers away from flammable liquids.

o Store waste containers in a designated, well-ventilated area, away from sources of ignition
and high traffic.
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o Use secondary containment (such as a larger, chemically resistant tub or bin) to catch any
potential leaks or spills.

Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a waste pickup.

o Do not dispose of hazardous chemicals down the drain or in the regular trash.

o Follow all institutional procedures for documenting and handing over the waste to EHS
personnel.

Disposal of Empty Chemical Containers

Empty containers that held hazardous chemicals must be triple-rinsed with a suitable
solvent.

The first rinsate should be collected and treated as hazardous waste.

Subsequent rinses may be permissible for drain disposal depending on the chemical and
local regulations.

After thorough rinsing and air-drying, deface the original label and dispose of the container
as regular solid waste, or as instructed by your EHS department.

Disposal of Contaminated Materials

Personal protective equipment (PPE), labware, and other materials contaminated with
hazardous chemicals should be collected in a designated, labeled container and disposed of
as hazardous waste.

Chemically contaminated sharps (needles, scalpels, broken glass) must be placed in a
puncture-resistant sharps container that is clearly labeled as containing chemical
contamination.

Visualizing the Chemical Disposal Workflow
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The following diagram illustrates the general workflow for the proper disposal of laboratory
chemical waste.

General Workflow for Laboratory Chemical Waste Disposal
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Click to download full resolution via product page
Caption: General workflow for the proper disposal of laboratory chemical waste.

To ensure the safe and compliant disposal of any chemical, always refer to your institution's
specific policies and the chemical's Safety Data Sheet. If you have a chemical with an unclear
or illegible label, treat it as hazardous waste and contact your EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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